490-20-0

Truxillic acid

In Stock

• CAS RN:
• 490-20-0

• Formula:
• C18H16O4

• InChI:
• InChI=1S/C18H16O4/c19-17(20)15-13(11-7-3-1-4-8-11)16(18(21)22)14(15)12-9-5-2-6-10-12/h1-10,13-16H,(H,19,20)(H,21,22)

• InChIKey:
• QWFRRFLKWRIKSZ-UHFFFAOYSA-N

• α-Truxillic acid can be formed by the dimerization of two molecules of α-trans-cinnamic acid. It is related to incarvillateine, a natural antinociceptive compound derived from the Asian herb I. sinensis. α-Truxillic acid and some of its derivatives significantly block inflammatory pain while having little effect on neurogenic pain, as indicated by the formalin test in mice. Related compounds, like SB-FI-26, bind fatty acid binding protein 5 (FABP5). This may be related to pain suppression, since FABP5 acts as a transporter of the endocannabinoid anandamide. While certain derivatives of α-truxillic acid can directly activate peroxisome proliferator-activated receptor γ, α-truxillic acid has no such activity.
  

Diethyl (2-(4-chlorophenyl)-1,1-difluoro-2-hydroxyethyl)phosphonate

Usually In Stock

• CAS RN:
• 1093490-20-0

• Formula:
• C12H16ClF2O4P

• InChI:
• InChI=1S/C12H16ClF2O4P/c1-3-18-20(17,19-4-2)12(14,15)11(16)9-5-7-10(13)8-6-9/h5-8,11,16H,3-4H2,1-2H3/t11-/m1/s1

• InChIKey:
• NVNIPSVSSAVERX-LLVKDONJSA-N

• Diethyl (2-(4-chlorophenyl)-1,1-difluoro-2-hydroxyethyl)phosphonate is a useful research compound. Its molecular formula is C12H16ClF2O4P and its molecular weight is 328.68. The purity is usually 95%.